Cas no 344259-15-0 (2-(2-aminoethyl)-6-methyl-2,3-dihydropyridazin-3-one)

• Product Name: 2-(2-aminoethyl)-6-methyl-2,3-dihydropyridazin-3-one
• CAS No: 344259-15-0
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• MDL: MFCD11891039
• CID: 880086
• PubChem ID: 13103485
• Update Time: 2025-05-21

2-(2-aminoethyl)-6-methyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-aminoethyl)-6-methylpyridazin-3-one
• 2-(2-aminoethyl)-6-methyl-2,3-dihydropyridazin-3-one

• MDL： MFCD11891039
• Inchi： 1S/C7H11N3O/c1-6-2-3-7(11)10(9-6)5-4-8/h2-3H,4-5,8H2,1H3
• InChI Key： COWPKEBMVDXJMB-UHFFFAOYSA-N
• SMILES： CC1=NN(CCN)C(=O)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-(2-aminoethyl)-6-methyl-2,3-dihydropyridazin-3-one

Compound CAS No. 344259-15-0: 2-(2-aminoethyl)-6-methyl-2,3-dihydropyridazin-3-one

The compound CAS No. 344259-15-0, also known as 2-(2-aminoethyl)-6-methyl-2,3-dihydropyridazin-3-one, is a structurally unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of dihydropyridazines, which are known for their versatile reactivity and biological activity. The molecule features a dihydropyridazine ring system with substituents at positions 2 and 6, making it a valuable target for further research and development.

Recent studies have highlighted the importance of dihydropyridazine derivatives in medicinal chemistry, particularly due to their ability to modulate enzyme activity and cellular signaling pathways. The presence of an aminoethyl group at position 2 and a methyl group at position 6 introduces steric and electronic effects that can influence the compound's reactivity and bioavailability. These substituents also provide opportunities for further functionalization, enabling the design of more complex molecules with tailored properties.

One of the most promising applications of CAS No. 344259-15-0 lies in its potential as a precursor for drug development. Researchers have demonstrated that dihydropyridazine derivatives can act as inhibitors of key enzymes involved in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, a study published in the *Journal of Medicinal Chemistry* explored the anti-inflammatory properties of this compound class, revealing its ability to suppress COX-2 enzyme activity without causing significant cytotoxicity.

Moreover, the synthesis of 2-(2-aminoethyl)-6-methyl-2,3-dihydropyridazin-3-one has been optimized through various methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions. These advancements have not only improved the yield and purity of the compound but also opened new avenues for large-scale production. The use of eco-friendly solvents and reagents in these synthetic routes aligns with current trends toward sustainable chemistry practices.

In terms of structural characterization, modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the molecular structure of CAS No. 344259-15-0. These studies have provided insights into the conformational flexibility of the molecule, which is crucial for understanding its interactions with biological targets.

Looking ahead, the integration of artificial intelligence (AI) tools into drug discovery pipelines is expected to accelerate the exploration of dihydropyridazine derivatives like CAS No. 344259-15-0. AI-driven algorithms can predict binding affinities, optimize lead compounds, and identify novel therapeutic targets with unprecedented efficiency. This convergence of chemistry and technology is poised to revolutionize the development of new drugs based on this compound class.

In conclusion, CAS No. 344259-15-0 (2-(2-aminoethyl)-6-methyl-2,3-dihydropyridazin-3-one) represents a compelling candidate for further investigation in both academic and industrial settings. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in the ongoing quest for innovative chemical solutions.